Cas no 14657-86-4 (Benzamide,N,N-dipropyl-)

Benzamide,N,N-dipropyl- structure
Benzamide,N,N-dipropyl- structure
Product Name:Benzamide,N,N-dipropyl-
CAS No:14657-86-4
MF:C13H19NO
MW:205.296063661575
CID:144260
PubChem ID:139800
Update Time:2025-04-19

Benzamide,N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,N-dipropyl-
    • N,N-dipropylbenzamide
    • Dipropylbenzamide
    • Benzamide, N,N-dipropyl-
    • CS-0337190
    • DTXSID20163409
    • XDIWDRFZCSZPTO-UHFFFAOYSA-N
    • SMSF0005578
    • 14657-86-4
    • BIM-0007606.P001
    • CB10446
    • SR-01000206138
    • SCHEMBL1003735
    • SR-01000206138-1
    • AKOS003239119
    • CBMicro_007632
    • N,N-di-n-propylbenzamide
    • MDL: MFCD00043761
    • Inchi: 1S/C13H19NO/c1-3-10-14(11-4-2)13(15)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
    • InChI Key: XDIWDRFZCSZPTO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(CCC)CCC

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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